Cas no 1178807-51-6 (5-(2,3-dichlorophenyl)-2-fluorobenzoic acid)

• Product Name: 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid
• CAS No: 1178807-51-6
• MF: C₁₃H₇Cl₂FO₂
• MW: 285.097885370255
• MDL: MFCD12859188
• CID: 2615560
• PubChem ID: 53211087
• Update Time: 2025-07-18

5-(2,3-dichlorophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid
• MFCD12859188
• AKOS005816652
• 2',3'-Dichloro-4-fluoro-[1,1'-biphenyl]-3-carboxylic acid
• DTXSID80681119
• 1178807-51-6
• 5-(2,3-Dichlorophenyl)-2-fluorobenzoic acid, 95%
• 2',3'-Dichloro-4-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 2',3'-Dichloro-4-fluoro-[1,1'-biphenyl]-3-carboxylicacid

• MDL： MFCD12859188
• Inchi： 1S/C13H7Cl2FO2/c14-10-3-1-2-8(12(10)15)7-4-5-11(16)9(6-7)13(17)18/h1-6H,(H,17,18)
• InChI Key： KCZOATLNFKXGOT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=C(C(=O)O)C=1)F)Cl

Computed Properties

• Exact Mass: 283.9807130Da
• Monoisotopic Mass: 283.9807130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid

Introduction to 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid (CAS No. 1178807-51-6)

5-(2,3-dichlorophenyl)-2-fluorobenzoic acid, with the CAS number 1178807-51-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety substituted with a 2,3-dichlorophenyl group and a fluorine atom. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid is C₁₄H₈Cl₂FNO₂, and its molecular weight is approximately 309.16 g/mol. The compound is a white crystalline solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties facilitate its use in various chemical reactions and biological assays.

In the realm of medicinal chemistry, 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation. This finding suggests that 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid has also shown promise in cancer research. A 2020 study published in the European Journal of Medicinal Chemistry reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings underscore the potential of 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid as a lead molecule for the development of novel anticancer agents.

The synthesis of 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 2-fluorobenzoyl chloride with 1,4-dibromobenzene followed by substitution with 2,3-dichlorophenylboronic acid using Suzuki coupling conditions. This method provides a robust and scalable approach to producing high-purity material suitable for both research and industrial applications.

In addition to its direct biological activities, 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid serves as an important building block for the synthesis of more complex molecules. Its versatile reactivity allows it to be incorporated into various scaffolds, enabling the exploration of a wide range of chemical space. This flexibility is particularly valuable in drug discovery programs where the rapid generation of diverse analogs is crucial for optimizing pharmacological properties.

The safety profile of 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid has also been evaluated in several studies. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound.

In conclusion, 5-(2,3-dichlorophenyl)-2-fluorobenzoic acid (CAS No. 1178807-51-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and insights into its mechanisms of action, contributing to advancements in drug discovery and development.